Cas no 2404734-35-4 (5-Chloro-2-isopropoxy-4-methylpyridine)

• Product Name: 5-Chloro-2-isopropoxy-4-methylpyridine
• CAS No: 2404734-35-4
• MF: C₉H₁₂ClNO
• MW: 185.650681495667
• MDL: MFCD32632214
• CID: 5075287
• Update Time: 2026-03-01

5-Chloro-2-isopropoxy-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-isopropoxy-4-methylpyridine

• MDL： MFCD32632214
• Inchi： 1S/C9H12ClNO/c1-6(2)12-9-4-7(3)8(10)5-11-9/h4-6H,1-3H3
• InChI Key： VESUKHSFUSOGOH-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=C1C)OC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• XLogP3: 2.9
• Topological Polar Surface Area: 22.1

Additional information on 5-Chloro-2-isopropoxy-4-methylpyridine

Professional Introduction to 5-Chloro-2-isopropoxy-4-methylpyridine (CAS No. 2404734-35-4)

5-Chloro-2-isopropoxy-4-methylpyridine, with the CAS number 2404734-35-4, is a significant compound in the realm of pharmaceutical chemistry and chemical biology. This heterocyclic compound features a pyridine core substituted with a chlorine atom, an isopropoxy group, and a methyl group, making it a versatile intermediate in the synthesis of various bioactive molecules.

The structural attributes of 5-Chloro-2-isopropoxy-4-methylpyridine contribute to its reactivity and utility in multiple synthetic pathways. The chlorine substituent at the 5-position enhances its electrophilic nature, facilitating nucleophilic substitution reactions that are pivotal in drug discovery. Meanwhile, the isopropoxy group at the 2-position introduces steric and electronic effects that can modulate the compound's interactions with biological targets.

In recent years, there has been growing interest in leveraging such pyridine derivatives for their potential applications in medicinal chemistry. Specifically, researchers have been exploring the use of 5-Chloro-2-isopropoxy-4-methylpyridine as a building block for developing novel therapeutic agents. Its unique structural features make it an attractive candidate for designing molecules with enhanced pharmacological properties.

One of the most compelling areas of research involving 5-Chloro-2-isopropoxy-4-methylpyridine is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and dysregulation of these pathways is often associated with various diseases, including cancer. By incorporating this compound into drug candidates, scientists aim to develop selective inhibitors that can modulate kinase activity without significant off-target effects.

The isopropoxy group in 5-Chloro-2-isopropoxy-4-methylpyridine has been particularly noted for its ability to enhance binding affinity and selectivity in kinase inhibitors. Studies have demonstrated that this moiety can improve the solubility and metabolic stability of drug candidates, thereby increasing their bioavailability and therapeutic efficacy. Furthermore, the chlorine atom provides a site for further functionalization, allowing for the creation of diverse analogs with tailored properties.

Another area where 5-Chloro-2-isopropoxy-4-methylpyridine has shown promise is in the development of antiviral agents. The pyridine core is a common scaffold in many antiviral drugs due to its ability to interact with viral enzymes and proteins. Researchers have been investigating how modifications at different positions of the pyridine ring can influence antiviral activity. In this context, 5-Chloro-2-isopropoxy-4-methylpyridine has been used to synthesize novel compounds that exhibit inhibitory effects against various viruses.

The synthesis of 5-Chloro-2-isopropoxy-4-methylpyridine itself involves multi-step organic reactions that highlight its synthetic versatility. Typically, it is prepared through nucleophilic aromatic substitution reactions on a precursor molecule, followed by functional group transformations to introduce the desired substituents. The efficiency and scalability of these synthetic routes are crucial for industrial applications, where large quantities of high-purity material are required.

In conclusion, 5-Chloro-2-isopropoxy-4-methylpyridine (CAS No. 2404734-35-4) represents a valuable compound in modern pharmaceutical research. Its unique structural features and reactivity make it an indispensable tool for developing innovative therapeutic agents across various disease areas. As research continues to uncover new applications for this compound, its significance in drug discovery is likely to grow even further.